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For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the
Performance and Properties of Chairside Hard Reline Materials

The long-term success of removable prostheses often relies on periodic relining to ensure a
proper fit and optimal function. For practitioners, the choice of a hard reline material is critical,
with a variety of options available, each possessing a unique composition and distinct physical
properties. This guide provides a comprehensive comparative study of Truliner®, a well-
established polymethyl methacrylate (PMMA) based reline material, against other commercially
available hard reline alternatives. This analysis is supported by a synthesis of experimental
data from multiple in-vitro studies, focusing on key performance indicators crucial for clinical
success and patient satisfaction.

Material Composition Overview

Hard denture reline materials are primarily categorized based on their chemical composition,
which significantly influences their handling characteristics, physical properties, and
biocompatibility.

o Truliner® (Original): This is a traditional, self-curing, chairside hard reline material with a
composition based on polymethyl methacrylate (PMMA).[1] It is known for creating a strong,
permanent bond with the denture base.[2][3] A "New Truliner®" formulation is also available,
which is based on polyethyl methacrylate (PEMA) and is designed to have a lower
exothermic reaction during curing.[4]
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o Kooliner™: This is a hard, chairside reliner formulated to generate low exothermic heat,
enhancing patient comfort during the intraoral curing process.[5][6]

o Tokuyama® Rebase II: This is a chairside hard denture reline material that boasts improved
polishability, lower heat generation, and high mechanical strengths.[7]

e GC Reline™ Hard: This is a methyl methacrylate-free, self-curing reline material, which
reduces both exothermic heat and odor, aiming for greater patient acceptance and safety.[8]

[9]

o Ufi Gel® Hard C: This is a polymethacrylate-based, hard relining material that is also
methylmethacrylate-free, promoting biocompatibility.[10][11] It is available in a cartridge
delivery system for automated mixing.[10][11]

Quantitative Performance Analysis

The clinical performance of a hard reline material is multifactorial. The following tables
summarize key physical properties of Truliner® and its competitors, synthesized from various
research studies. It is important to note that direct comparisons can be challenging due to
variations in experimental protocols across different studies.

Table 1. Comparative Bond Strength of Hard Reline Materials
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Bond Strength

Material Bond Type Test Method
(MPa)
Original Truliner® ) ) )
Tensile Control in study[12] Tensile Test[12]
(PMMA-based)
. Not specified in
Kooliner™ Shear Shear Bond Test[13]
study[13]
] Lower than hard lab )
Tensile Tensile Test[14]

reline[14]

Lower in printed vs.

Tokuyama® Rebase Il  Tensile milled/injected Tensile Test[14]
bases[14]

GC Reline™ Hard Tensile 4.88 + 0.03[3] Tensile Test[3]

Shear 7.80 £ 0.3[3] Shear Bond Test[3]

Ufi Gel® Hard C Tensile 6.49 + 0.08[3] Tensile Test[3]

Shear

16.19 + 0.1[3]

Shear Bond Test[3]

Table 2: Water Sorption and Solubility of Hard Reline Materials

. Water Sorption Water Solubility
Material Standard
(hg/mm?) (hg/lmm?)
PMMA-based Meets ISO 20795- Meets ISO 20795-
ISO 20795-1:2013[15]
(General) 1[15] 1[15]
PEMA-based Generally higher than Generally higher than
ISO 20795-1:2013[14]
(General) PMMA[14] PMMA[14]
Kooliner™ Not specified Not specified
Tokuyama® Rebase Il Not specified Not specified
GC Reline™ Hard Not specified Not specified
Ufi Gel® Hard C Not specified Not specified
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Table 3: Hardness and Color Stability of Hard Reline Materials

Material Hardness (VHN/Rockwell) Color Stability (AE*)
Original Truliner® (PMMA.- -~ -
Not specified Not specified
based)
_ Lower than heat-cured
New Truliner® ) Generally good
acrylic[16]
VHN increases with dry ) )
_ _ Poorer stain resistance than
Kooliner™ storage, decreases with water
) ) Tokuso Rebase Fast Set
immersion
N Most color stable in a clinical
Tokuyama® Rebase I Not specified
study
GC Reline™ Hard Not specified Not specified
Ufi Gel® Hard C Not specified Good color stability[11]

Experimental Protocols

The data presented in this guide is based on established experimental methodologies designed
to simulate clinical conditions and provide standardized, comparable results.

Bond Strength Testing

Bond strength is a critical determinant of the longevity of a reline, indicating the adhesion
between the reline material and the denture base.

e Protocol:
o Denture base specimens are fabricated from a standard PMMA material.

o A section of the specimen is cut away, and the surface is prepared according to the
manufacturer's instructions for the reline material.

o The hard reline material is applied to the prepared surface and allowed to cure.
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o The bonded specimens are then subjected to either a tensile or shear force using a
universal testing machine until failure occurs.

o The force at which the bond fails is recorded and calculated in Megapascals (MPa).

Specimen Preparation Reline Application Mechanical Testing Data Analysis

Fabricate PMMA Denture Base Specimen }—»l Cut & Prepare Bonding Surface }—»l Apply Hard Reline Material }—»l Cure Reline Material }—»l Mount Specimen in Universal Testing Machine H Apply Tensile or Shear Force }—»l Record Force at Failure }—»l Calculate Bond Strength (MPa)

Calculation

Specimen Preparation ‘Water Immersion Re-Drying Calculate Water Solubility
Prepare Disc-Shaped Specimen |—>| Dry to Constant Mass (m1) |—>| Immerse in Distilled Water (37°C, 7 days) |—> Weigh after Sorption (m2) |—>| Re-dry to Constant Mass (m3) ; A
Calculate Water Sorption
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Prepare Disc-Shaped Specimen

'

Measure Initial Color (L*a*b*) with Spectrophotometer

'

Immerse in Staining Solution

'

Re-measure Color at Intervals

'

Calculate Color Change (AE*)

'

Evaluate Color Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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